[1-(3,4-Difluorophenyl)pyrrolidin-3-yl]methanamine

• IUPAC Name: [1-(3,4-difluorophenyl)pyrrolidin-3-yl]methanamine
• InChI: InChI=1S/C11H14F2N2/c12-10-2-1-9(5-11(10)13)15-4-3-8(6-14)7-15/h1-2,5,8H,3-4,6-7,14H2
• InChI Key: DLKSTTMQPSJCID-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1CN)C2=CC(=C(C=C2)F)F
• Molecular Formula: C11H14F2N2
• Molecular Weight: 212.24 g/mol
• CAS RN: 1017475-12-5

Description

“[1-(3,4-Difluorophenyl)pyrrolidin-3-yl]methanamine” is a chemical compound with the CAS Number: 1017475-12-5. It has a molecular weight of 212.24 and its IUPAC name is [1-(3,4-difluorophenyl)-3-pyrrolidinyl]methanamine.

Molecular Structure Analysis

The Inchi Code for this compound is 1S/C11H14F2N2/c12-10-2-1-9 (5-11 (10)13)15-4-3-8 (6-14)7-15/h1-2,5,8H,3-4,6-7,14H2. This indicates that the compound contains a pyrrolidine ring attached to a difluorophenyl group.

Physical And Chemical Properties Analysis

“[1-(3,4-Difluorophenyl)pyrrolidin-3-yl]methanamine” is a liquid at room temperature. More detailed physical and chemical properties are not available in the current literature.

Scientific Research Applications

Chemical Inhibitors of Cytochrome P450 Isoforms

The compound is relevant in the context of developing chemical inhibitors for cytochrome P450 isoforms in human liver microsomes, a critical area for predicting drug-drug interactions (DDIs). Selective inhibitors help in phenotyping studies by identifying the contribution of various CYP isoforms to drug metabolism, thereby mitigating potential adverse DDIs (Khojasteh et al., 2011).

Pyrrolidine in Drug Discovery

Pyrrolidine rings, such as the one present in "[1-(3,4-Difluorophenyl)pyrrolidin-3-yl]methanamine," play a significant role in the discovery of biologically active compounds. Their incorporation into molecules can efficiently explore pharmacophore space due to their sp3-hybridization, contributing to a compound's stereochemistry and increasing 3D coverage. This makes pyrrolidine-containing compounds valuable in designing new drugs with varied biological profiles (Li Petri et al., 2021).

Evolution of Pyrrolizidine Alkaloid Biosynthesis

Although not directly related to the compound , research into pyrrolizidine alkaloids highlights the complexity and diversity of nitrogen-containing compounds in nature. These studies provide insights into how such compounds evolve and diversify, offering potential avenues for synthesizing novel compounds with specific biological activities (Langel et al., 2011).

Optoelectronic Materials

The structural framework of pyrrolidine and related compounds has been explored for applications beyond pharmaceuticals, including the development of novel optoelectronic materials. Such research underscores the versatility of the pyrrolidine ring in contributing to compounds that exhibit photo- and electroluminescence, highlighting the potential for such structural units in the development of electronic devices and sensors (Lipunova et al., 2018).

Safety and Hazards

The compound is classified as dangerous with the signal word “Danger”. It has the hazard statement H314, indicating that it causes severe skin burns and eye damage. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.